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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-3-

methylbutanoic acid

CAS No.: 67159-82-4

Cat. No.: B2405755

Get Quote

As a Senior Application Scientist, I recognize that handling specialized halogenated aromatic

compounds requires more than a cursory glance at a Safety Data Sheet (SDS). 3-(4-
Bromophenyl)-3-methylbutanoic acid (CAS: 67159-82-4) is a highly valuable intermediate in

drug development and synthetic organic chemistry. However, its specific structural components

—a lipophilic bromophenyl ring coupled with an acidic carboxylate group—dictate strict

operational and disposal parameters.

This guide provides a self-validating, causally-driven framework for the safe handling, personal

protective equipment (PPE) selection, and disposal of this compound. By understanding the

why behind each protocol, researchers can ensure regulatory compliance, environmental

protection, and personal safety.

Chemical & Hazard Profiling
The hazards associated with 3-(4-Bromophenyl)-3-methylbutanoic acid are driven by its

chemical nature. The carboxylic acid moiety acts as a proton donor, leading to local tissue
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irritation, while the lipophilic bromine atom enhances the molecule's ability to penetrate lipid

bilayers in the skin and ocular tissues.

Table 1: Chemical Properties and Hazard Summary

Property / Classification Detail Causality / Implication

Chemical Name
3-(4-Bromophenyl)-3-

methylbutanoic acid

Contains a halogen (Br) and

an organic acid group.

CAS Number 67159-82-4
Unique identifier for regulatory

tracking.

Physical State Solid (Powder/Crystalline)
Prone to aerosolization and

static cling during transfer.

H315 Causes skin irritation

Acidic nature disrupts

epidermal pH; lipophilicity aids

absorption.

H319 Causes serious eye irritation

Direct contact can cause

severe, potentially irreversible

corneal damage.

H335 May cause respiratory irritation

Inhalation of fine particulates

inflames the respiratory

mucosa.

Personal Protective Equipment (PPE) Matrix
Under the Occupational Safety and Health Administration (OSHA) Personal Protective

Equipment Standard (29 CFR 1910.132) [1], laboratory personnel must be equipped with PPE

tailored to specific chemical hazards. The following matrix outlines the mandatory PPE for

handling this compound, grounded in mechanistic causality.

Table 2: Required PPE and Mechanistic Justification
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Protection Zone Required Equipment
Mechanistic Justification
(The "Why")

Hand Protection
Nitrile Gloves (Minimum 5 mil

thickness)

Halogenated aromatics can

rapidly permeate thin latex.

Nitrile provides a robust,

chemically cross-linked barrier

against solid particulates and

incidental contact during

solvent dissolution [4].

Eye Protection
ANSI Z87.1 Compliant

Chemical Splash Goggles

Standard safety glasses lack

an orbital seal. Because this

compound carries an H319

(Serious Eye Irritation) hazard,

goggles are required to block

airborne dust and solvent

splashes [2].

Respiratory
N95/P100 Particulate

Respirator (if outside hood)

The compound is a fine

powder that easily aerosolizes.

A particulate respirator

prevents the inhalation of

irritating dust (H335) [4].

Body
Flame-Resistant (FR) Lab

Coat & Long Pants

Prevents dermal accumulation

of dust (H315). FR material is

required if the compound is

being dissolved in flammable

organic solvents (e.g.,

methanol, ether).

Operational Workflow & Safe Handling Protocol
To prevent exposure, every handling step must be treated as a closed, self-validating system.

Do not rely solely on PPE; engineering controls are your primary line of defense.

Step-by-Step Handling Methodology
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Engineering Control Verification: Before opening the chemical container, verify that the

chemical fume hood is operational with a face velocity between 80-100 feet per minute

(fpm). Why: This ensures that any aerosolized particulates are actively pulled away from the

operator's breathing zone.

Static Mitigation: Halogenated powders often carry a static charge, causing them to "jump"

from spatulas. Wipe the exterior of the weighing boat and the balance with an anti-static

cloth before transfer.

Transfer & Weighing: Use a grounded, anti-static metal spatula. Weigh the material directly

inside the fume hood using a draft-shielded analytical balance.

Dissolution: If dissolving the acid, add the solvent to the powder slowly to prevent thermal

spikes or splashing.

Decontamination: Wipe down the balance and hood surface with a damp cloth soaked in a

mild alkaline solution (e.g., 5% Sodium Bicarbonate). Why: The weak base neutralizes the

residual carboxylic acid into a water-soluble sodium salt, eliminating its dermal penetration

hazard and allowing for safe mechanical removal.
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1. Pre-Operation Assessment
Verify SDS & Hazards

2. Engineering Controls
Verify Fume Hood Face Velocity

(80-100 fpm)

3. Don PPE
Nitrile Gloves, Z87.1 Goggles,

Lab Coat

4. Weighing & Transfer
Use Anti-Static Spatula

5. Surface Decontamination
Neutralize with 5% NaHCO3

Click to download full resolution via product page

Workflow for the safe handling and transfer of halogenated organic acids.

Spill Response Plan
In the event of a localized spill inside the fume hood:

Isolate: Stop work and ensure the fume hood sash is lowered to the optimal operating height.
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Contain: Surround the spilled powder with a non-combustible absorbent material (e.g., sand

or diatomaceous earth) to prevent it from spreading.

Neutralize & Collect: Lightly mist the spill with a 5% sodium bicarbonate solution to suppress

dust and neutralize the acid. Use a plastic scoop to collect the slurry.

Dispose: Place the collected material into a designated hazardous waste container (See

Section 5). Do not sweep dry powder, as this forces the irritant into the air.

Waste Disposal Plan: Halogenated Organic Waste
Because 3-(4-Bromophenyl)-3-methylbutanoic acid contains a bromine atom, it must be

strictly classified and disposed of as Halogenated Organic Waste under Environmental

Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines [3].

The Causality of Halogenated Segregation
Mixing halogenated waste with non-halogenated organic waste is a critical safety and

regulatory failure. When halogenated compounds are incinerated at standard temperatures,

they can react to form highly toxic dioxins and furans. Therefore, halogenated waste requires

specialized, high-temperature incineration at EPA-permitted facilities [3].

Step-by-Step Disposal Protocol
Segregation: Place all solid waste, contaminated PPE, and solvent washings containing this

chemical into a dedicated container explicitly labeled "Halogenated Organic Waste."

Water Content Verification: Ensure the waste stream contains less than 20% water, as

excess water interferes with the incineration process and drastically increases disposal

costs.

Compatibility Check: Ensure the container does not contain incompatible chemicals (e.g.,

strong oxidizers, strong bases, or reactive metals).

Labeling: The hazardous waste tag must explicitly list "3-(4-Bromophenyl)-3-
methylbutanoic acid" and denote the presence of Bromine.
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Chemical Waste Generated
(Solid or Solvent Wash)

Contains Halogens (Br)?

Halogenated Organic Waste
Strictly Segregated

 Yes (Bromine Present)

Non-Halogenated Waste

 No

High-Temperature Incineration
(EPA-Permitted Facility)
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Decision logic for the classification and disposal of brominated chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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